4-ethyl-N-(2-methoxy-5-methylphenyl)benzenesulfonamide

• Molecular Formula: C16H19NO3S
• Molecular Weight: 305.4 g/mol
• IUPAC Name: 4-ethyl-N-(2-methoxy-5-methylphenyl)benzenesulfonamide
• InChI: InChI=1S/C16H19NO3S/c1-4-13-6-8-14(9-7-13)21(18,19)17-15-11-12(2)5-10-16(15)20-3/h5-11,17H,4H2,1-3H3
• InChI Key: DCJAZYRYFOWGEG-UHFFFAOYSA-N
• SMILES: CCC1=CC=C(C=C1)S(=O)(=O)NC2=C(C=CC(=C2)C)OC

Description

4-ethyl-N-(2-methoxy-5-methylphenyl)benzenesulfonamide, commonly known as E-4031, is a chemical compound that has gained significant attention in scientific research due to its unique properties. E-4031 is a potassium channel blocker that has been shown to have a wide range of applications in various fields of research, including neuroscience, cardiology, and pharmacology.

Mechanism of Action

E-4031 acts as a selective blocker of the human ether-a-go-go-related gene (hERG) channel, which is a voltage-gated potassium channel that plays a crucial role in regulating cardiac repolarization. By blocking the hERG channel, E-4031 can prolong the action potential duration and increase the risk of arrhythmias. This property has made E-4031 a valuable tool for studying the mechanisms underlying cardiac arrhythmias and for developing new anti-arrhythmic drugs.
Biochemical and Physiological Effects:
E-4031 has been shown to have a range of biochemical and physiological effects. In addition to its effects on neuronal excitability and cardiac repolarization, E-4031 has also been shown to inhibit the proliferation of cancer cells and to induce apoptosis in cancer cells. These properties have made E-4031 a potential candidate for cancer therapy.

Advantages and Limitations for Lab Experiments

One of the main advantages of E-4031 is its high selectivity for the hERG channel, which makes it a valuable tool for studying the role of this channel in cardiac repolarization and arrhythmias. However, E-4031 also has some limitations. For example, it has been shown to have off-target effects on other ion channels, which can complicate the interpretation of experimental results.

Future Directions

There are several future directions for research on E-4031. One area of interest is the development of more selective hERG channel blockers that can be used to treat cardiac arrhythmias without the risk of off-target effects. Another area of interest is the development of E-4031 derivatives with improved pharmacokinetic properties, such as increased bioavailability and longer half-life. Finally, there is also interest in exploring the potential use of E-4031 in cancer therapy, particularly in combination with other chemotherapeutic agents.
Conclusion:
In conclusion, E-4031 is a valuable tool for scientific research due to its unique properties as a potassium channel blocker. It has been extensively studied in various fields of research, including neuroscience, cardiology, and pharmacology. While it has some limitations, E-4031 has significant potential for future research and development.

Synthesis Methods

The synthesis of E-4031 involves the reaction between 4-ethylbenzenesulfonyl chloride and 2-methoxy-5-methylphenylamine. The reaction is carried out in the presence of a base, such as triethylamine, and a solvent, such as dichloromethane. The product is then purified by recrystallization from a suitable solvent.

Scientific Research Applications

E-4031 has been extensively studied for its potential use in various scientific research applications. One of the most significant areas of research has been in the field of neuroscience. E-4031 has been shown to block the delayed rectifier potassium current in neurons, which can lead to changes in membrane potential and excitability. This property has made E-4031 a valuable tool for studying the mechanisms underlying neuronal excitability and synaptic transmission.